Cas no 1308645-71-7 (1-cyclopentyl-4,4-dimethylpentan-3-amine)

• Product Name: 1-cyclopentyl-4,4-dimethylpentan-3-amine
• CAS No: 1308645-71-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5178369
• PubChem ID: 54595929
• Update Time: 2025-07-31

1-cyclopentyl-4,4-dimethylpentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4,4-dimethylpentan-3-amine
• Cyclopentanepropanamine, α-(1,1-dimethylethyl)-

• Inchi： 1S/C12H25N/c1-12(2,3)11(13)9-8-10-6-4-5-7-10/h10-11H,4-9,13H2,1-3H3
• InChI Key： SIXICMBYCGOHLJ-UHFFFAOYSA-N
• SMILES： NC(C(C)(C)C)CCC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• XLogP3: 4
• Topological Polar Surface Area: 26

Additional information on 1-cyclopentyl-4,4-dimethylpentan-3-amine

1-Cyclopentyl-4,4-Dimethylpentan-3-Amine (CAS No. 1308645-71-7): A Comprehensive Overview

1-Cyclopentyl-4,4-dimethylpentan-3-amine (CAS No. 1308645-71-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and current research trends.

Chemical Structure and Properties

1-Cyclopentyl-4,4-dimethylpentan-3-amine is an organic compound characterized by a cyclopentyl ring and a tertiary amine functional group. The molecular formula of this compound is C₁₂H₂₅N, with a molecular weight of approximately 183.33 g/mol. The compound exhibits excellent solubility in organic solvents such as ethanol and dichloromethane, making it suitable for various chemical reactions and applications.

The cyclopentyl ring in 1-cyclopentyl-4,4-dimethylpentan-3-amine contributes to its structural stability and rigidity, which can influence its reactivity and biological activity. The presence of the tertiary amine group imparts basic properties to the molecule, allowing it to participate in acid-base reactions and form salts with acids.

Synthesis Methods

The synthesis of 1-cyclopentyl-4,4-dimethylpentan-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-cyclopentyl-4,4-dimethylpentan-3-one with an appropriate amine or ammonia in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

A more recent approach involves the use of transition metal-catalyzed coupling reactions, such as the Buchwald-Hartwig amination, which has been shown to be highly efficient and selective for the formation of tertiary amines. This method typically involves the reaction of a bromoalkane with an aryl or alkyl amine in the presence of a palladium catalyst and a suitable ligand.

Applications in Pharmaceuticals

1-Cyclopentyl-4,4-dimethylpentan-3-amine has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have focused on its ability to modulate various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 1-cyclopentyl-4,4-dimethylpentan-3-amine on serotonin receptors. The results indicated that the compound exhibited selective agonist activity at serotonin 5-HT_2A receptors, suggesting its potential as a therapeutic agent for mood disorders such as depression and anxiety.

Mechanism of Action

The mechanism by which 1-cyclopentyl-4,4-dimethylpentan-3-amine exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, it has been shown to inhibit certain kinases involved in cell signaling pathways, which could contribute to its anti-inflammatory and anti-proliferative properties.

In addition to its direct interactions with biological targets, 1-cyclopentyl-4,4-dimethylpentan-3-amine may also influence cellular processes through indirect mechanisms. For example, it has been reported to modulate gene expression by interacting with transcription factors or epigenetic regulators.

Clinical Trials and Safety Profile

To date, there have been limited clinical trials involving 1-cyclopentyl-4,4-dimethylpentan-3-amine. However, preclinical studies have provided valuable insights into its safety profile and potential therapeutic applications. In animal models, the compound has demonstrated good tolerability at therapeutic doses with minimal side effects.

Ongoing research aims to further elucidate the pharmacokinetics and pharmacodynamics of 1-cyclopentyl-4,4-dimethylpentan-3-amine, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for optimizing dosing regimens and identifying any potential drug-drug interactions that may affect its clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of research on 1-cyclopentyl-4,4-dimethylpentan-3-amine is promising. Ongoing investigations are focused on refining its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and therapeutic efficacy of the compound.

In conclusion, 1-cyclopentyl-4,4-dimethylpentan-3-amine (CAS No. 1308645-71-7) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new findings emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.